Cas no 478077-65-5 (methyl 1-(4-methoxyphenyl)-4-oxo-1,4-dihydropyridazine-3-carboxylate)

• Product Name: methyl 1-(4-methoxyphenyl)-4-oxo-1,4-dihydropyridazine-3-carboxylate
• CAS No: 478077-65-5
• CID: 4653574
• Update Time: 2025-06-08

methyl 1-(4-methoxyphenyl)-4-oxo-1,4-dihydropyridazine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 1-(4-methoxyphenyl)-4-oxo-1,4-dihydropyridazine-3-carboxylate

Additional information on methyl 1-(4-methoxyphenyl)-4-oxo-1,4-dihydropyridazine-3-carboxylate

Professional Introduction to Methyl 1-(4-methoxyphenyl)-4-oxo-1,4-dihydropyridazine-3-carboxylate (CAS No. 478077-65-5)

Methyl 1-(4-methoxyphenyl)-4-oxo-1,4-dihydropyridazine-3-carboxylate, identified by its CAS number 478077-65-5, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to the class of dihydropyridazine derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications.

The structural framework of Methyl 1-(4-methoxyphenyl)-4-oxo-1,4-dihydropyridazine-3-carboxylate incorporates a 4-methoxyphenyl moiety, which is known to enhance the lipophilicity and metabolic stability of the molecule. This feature makes it an attractive candidate for further exploration in drug design and development. The presence of an oxo group at the 4-position and a carboxylate functionality at the 3-position contributes to the compound's reactivity and interaction with biological targets.

In recent years, there has been a growing interest in dihydropyridazine derivatives due to their demonstrated efficacy in various pharmacological contexts. These compounds have shown promise in modulating enzyme activities, receptor interactions, and cellular signaling pathways. Specifically, Methyl 1-(4-methoxyphenyl)-4-oxo-1,4-dihydropyridazine-3-carboxylate has been investigated for its potential role in neuroprotective and anti-inflammatory applications. Studies have indicated that this compound may exert its effects by interacting with specific proteins and enzymes involved in neurodegenerative diseases and inflammatory responses.

The synthesis of Methyl 1-(4-methoxyphenyl)-4-oxo-1,4-dihydropyridazine-3-carboxylate involves a multi-step process that requires precise control over reaction conditions and reagent selection. The introduction of the 4-methoxyphenyl group is typically achieved through methylation reactions, while the formation of the dihydropyridazine core is facilitated by cyclization reactions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to enhance yield and purity.

The pharmacological profile of Methyl 1-(4-methoxyphenyl)-4-oxo-1,4-dihydropyridazine-3-carboxylate has been evaluated through in vitro and in vivo studies. These investigations have revealed that the compound exhibits significant activity against various disease models. For instance, preclinical studies have demonstrated its efficacy in reducing oxidative stress and protecting neuronal cells from damage induced by neurotoxins. Additionally, the compound has shown potential in modulating inflammatory pathways, making it a promising candidate for treating chronic inflammatory disorders.

The molecular interactions of Methyl 1-(4-methoxyphenyl)-4-oxo-1,4-dihydropyridazine-3-carboxylate with biological targets have been studied using computational chemistry methods. These approaches have provided valuable insights into the binding affinities and mechanisms of action of the compound. Structural biology techniques, such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy, have been utilized to elucidate the detailed interactions between the compound and its target proteins. This information has been crucial in guiding the optimization of lead structures for improved pharmacological activity.

The development of Methyl 1-(4-methoxyphenyl)-4-oxo-1,4-dihydropyridazine-3-carboxylate as a therapeutic agent is ongoing, with several research groups exploring its potential in different therapeutic areas. The compound's unique structural features make it a versatile scaffold for drug discovery efforts. By modifying various functional groups within its structure, researchers aim to enhance its potency, selectivity, and pharmacokinetic properties. These modifications are being tested through high-throughput screening assays to identify novel analogs with improved therapeutic profiles.

The future prospects for Methyl 1-(4-methoxyphenyl)-4-oxo-1,4-dihydropyridazine-3-carboxylate are promising, with several clinical trials currently underway to evaluate its safety and efficacy in human populations. The results of these trials will provide critical insights into the compound's potential as a therapeutic agent and may pave the way for its commercialization in various medical conditions. As research continues to uncover new biological activities and mechanisms of action for this compound, it is likely that additional therapeutic applications will be identified.

In conclusion, Methyl 1-(4-methoxyphenyl)-4-oxo-1,4-dihydropyridazine-3-carboxylate (CAS No. 478077-65-5) is a compound with significant potential in pharmaceutical applications. Its unique structural features and demonstrated biological activities make it an attractive candidate for further research and development. As our understanding of its pharmacological properties continues to grow, this compound is poised to play an important role in addressing various medical challenges.